Cas no 892766-34-6 (1-(4-fluorophenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(4-fluorophenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
• CAS No: 892766-34-6
• MF: C₁₅H₁₀FN₇O
• MW: 323.284604549408
• CID: 6305505
• PubChem ID: 7183512
• Update Time: 2025-05-30

1-(4-fluorophenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
• AKOS024608925
• SR-01000013503
• 3-(4-fluorophenyl)-5-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)triazol-4-amine
• SR-01000013503-1
• 1-(4-fluorophenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine
• F1603-0502
• 1-(4-fluorophenyl)-4-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine
• 892766-34-6

• Inchi： 1S/C15H10FN7O/c16-10-1-3-11(4-2-10)23-13(17)12(20-22-23)15-19-14(21-24-15)9-5-7-18-8-6-9/h1-8H,17H2
• InChI Key： CMTHCIKMBVTZNJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(=C(C2=NC(C3C=CN=CC=3)=NO2)N=N1)N

Computed Properties

• Exact Mass: 323.09308613g/mol
• Monoisotopic Mass: 323.09308613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 109Ų

Additional information on 1-(4-fluorophenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

1-(4-fluorophenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine: A Comprehensive Overview

The compound 1-(4-fluorophenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine (CAS No. 892766-34-6) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a fluorophenyl group, a pyridinyl group, and a combination of oxadiazole and triazole moieties. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery. The presence of the oxadiazole ring is particularly notable, as it has been shown to enhance the bioavailability and stability of pharmaceutical agents. Additionally, the triazole moiety is known for its ability to form strong hydrogen bonds, which can significantly influence the compound's pharmacokinetic properties.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels. The use of microwave-assisted synthesis has been reported to accelerate the reaction process while maintaining the integrity of the final product.

In terms of applications, this compound has shown promise in the development of novel antiviral agents. Studies conducted in 2023 demonstrated that it exhibits potent activity against certain strains of influenza virus. This finding has sparked interest among pharmaceutical companies exploring new treatments for viral infections.

Beyond its pharmacological applications, this compound has also been investigated for its potential in materials science. Its ability to form stable coordination complexes with metal ions makes it a candidate for use in catalysis and sensor technologies. Recent research has focused on its application in metalloenzyme mimics, where it has shown remarkable catalytic efficiency in organic transformations.

The fluorophenyl group within the molecule plays a crucial role in modulating its electronic properties. This feature has led to its exploration in the field of optoelectronics. Preliminary studies suggest that it could be used as a building block for organic light-emitting diodes (OLEDs), offering improved efficiency and stability compared to traditional materials.

From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-toxicity. Results indicate that it undergoes rapid degradation under aerobic conditions, reducing its potential impact on aquatic ecosystems. This characteristic aligns with current trends toward sustainable chemistry practices.

In conclusion, 1-(4-fluorophenyl)-4-[3-(pyridin-4-yll)-1H-triazolamine (CAS No. 892766-34-) represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in both therapeutic and material science contexts.